Cas no 669713-95-5 ((4-((tert-butoxycarbonyl)amino)-3-methoxyphenyl)boronic acid)

• Product Name: (4-((tert-butoxycarbonyl)amino)-3-methoxyphenyl)boronic acid
• CAS No: 669713-95-5
• MF: C₁₂H₁₈BNO₅
• MW: 267.086023807526
• MDL: MFCD27957014
• CID: 68582
• PubChem ID: 2756768
• Update Time: 2025-05-25

(4-((tert-butoxycarbonyl)amino)-3-methoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-N-Boc-amino-3-methoxyphenylboronic acid
• 2-(tert-Butoxycarbonylamino)-3-methoxyphenylboronic acid
• 4-N-BOC-AMINO-3-METHOXYBENZENE BORONIC ACID
• 4-N-Boc-amino-3-methoxy-phenylboronic acid
• 4-(tert-butoxycarbonyl)-3-methoxyphenylboronic acid
• 4-(tert-butoxycarbonylamino)-3-methoxyphenylboronic acid
• 4-N-Boc-amino-3-methoxy-benzeneboronic acid
• (4-((tert-butoxycarbonyl)amino)-3-methoxyphenyl)boronic acid
• 4-N-Boc-amino-3-methoxy-phenylboronicacid
• 4-(tert-butoxycarbonyl)-3-methoxyphenylboronic acid;4-N-BOC-AMINO-3-METHOXY-PHENYLBORONIC ACID
• CS-0171889
• PAWJDEHKEKNFAN-UHFFFAOYSA-N
• 4-n-boc-amino-3-methoxybenzeneboronic acid
• DTXSID40373523
• 4-(Boc-amino)-3-methoxyphenyl boronic acid
• [3-methoxy-4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]boronic Acid
• {4-[(tert-Butoxycarbonyl)amino]-3-methoxyphenyl}boronic acid
• (4-((tert-Butoxycarbonyl)amino)-3-methoxyphenyl)boronicacid
• Q-102199
• 4-n-boc-amino-3-methoxy benzeneboronic acid
• AB14844
• AS-37080
• 4-n-boc-amino-3-methoxy phenylboronic acid
• AKOS015851835
• A9004
• 4-N-Boc-amino-3-methoxybenzeneboronicacid
• MFCD03426361
• SCHEMBL169631
• 669713-95-5
• A13532
• FT-0704033
• 4-[(TERT-BUTOXYCARBONYL)AMINO]-3-METHOXYPHENYLBORONIC ACID

• MDL： MFCD27957014
• Inchi： 1S/C12H18BNO5/c1-12(2,3)19-11(15)14-9-6-5-8(13(16)17)7-10(9)18-4/h5-7,16-17H,1-4H3,(H,14,15)
• InChI Key： PAWJDEHKEKNFAN-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(B(O)O)=CC=1OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.12800
• Monoisotopic Mass: 267.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.2
• Refractive Index: 1.526
• PSA: 88.02000
• LogP: 0.79500

(4-((tert-butoxycarbonyl)amino)-3-methoxyphenyl)boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Storage Condition：-20 °C

Additional information on (4-((tert-butoxycarbonyl)amino)-3-methoxyphenyl)boronic acid

Compound CAS No 669713-95-5: (4-((tert-butoxycarbonyl)amino)-3-methoxyphenyl)boronic acid

The compound (4-((tert-butoxycarbonyl)amino)-3-methoxyphenyl)boronic acid, identified by the CAS number 669713-95-5, is a significant molecule in the field of organic synthesis and materials science. This compound is widely recognized for its role in the construction of complex organic structures, particularly in the synthesis of biologically active compounds and advanced materials. The structure of this molecule incorporates a boronic acid group, which is a key functional group in cross-coupling reactions, such as the Suzuki-Miyaura coupling, making it highly versatile in modern chemical synthesis.

Recent advancements in the application of this compound have been documented in various research studies. For instance, researchers have utilized its unique properties to develop novel pharmaceutical agents with enhanced bioavailability and efficacy. The presence of the tert-butoxycarbonyl (Boc) protecting group in the molecule allows for precise control over the reactivity during synthetic processes, ensuring high yields and purity of the final product. Additionally, the methoxy group at position 3 of the phenyl ring contributes to the molecule's stability and solubility, making it an ideal candidate for a wide range of applications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction kinetics, thereby improving the overall efficiency of the process. Furthermore, green chemistry principles have been integrated into its production methods, reducing environmental impact while maintaining high-quality standards.

The versatility of this compound extends to its application in material science. Recent studies have explored its potential as a precursor for synthesizing advanced polymers and nanomaterials. For example, its incorporation into polymer frameworks has led to materials with improved mechanical properties and thermal stability. The boronic acid group plays a pivotal role in these applications by enabling controlled cross-linking and functionalization at the molecular level.

From a pharmacological perspective, this compound has shown promise as an intermediate in drug discovery programs targeting various diseases. Its ability to undergo selective transformations makes it an invaluable tool for constructing bioactive molecules with intricate architectures. Researchers have also investigated its potential as a ligand in metalloenzyme mimics, demonstrating its capacity to facilitate catalytic processes under mild conditions.

In conclusion, (4-((tert-butoxycarbonyl)amino)-3-methoxyphenyl)boronic acid (CAS No 669713-95-5) stands as a testament to the ingenuity and progress in modern chemical synthesis. Its diverse applications across multiple disciplines underscore its importance as a key building block in contemporary research and development efforts.